Cas no 1340189-20-9 (5-{2-azabicyclo2.2.1heptan-2-yl}-2-methylaniline)

• Product Name: 5-{2-azabicyclo2.2.1heptan-2-yl}-2-methylaniline
• CAS No: 1340189-20-9
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD17248094
• CID: 4589670
• PubChem ID: 62912172
• Update Time: 2025-10-29

5-{2-azabicyclo2.2.1heptan-2-yl}-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline
• Benzenamine, 5-(2-azabicyclo[2.2.1]hept-2-yl)-2-methyl-
• 5-{2-azabicyclo2.2.1heptan-2-yl}-2-methylaniline

• MDL： MFCD17248094
• Inchi： 1S/C13H18N2/c1-9-2-4-12(7-13(9)14)15-8-10-3-5-11(15)6-10/h2,4,7,10-11H,3,5-6,8,14H2,1H3
• InChI Key： KGBHMPJBSUUZQH-UHFFFAOYSA-N
• SMILES： C1(N)=CC(N2CC3CC2CC3)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-{2-azabicyclo2.2.1heptan-2-yl}-2-methylaniline

Introduction to 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline (CAS No. 1340189-20-9)

5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline, identified by its CAS number 1340189-20-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex bicyclic structure fused with an azabicyclo moiety, has garnered attention due to its unique chemical properties and potential applications in drug discovery and development.

The structural framework of 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline consists of a seven-membered azabicyclo ring system connected to an aniline derivative via a methylene bridge. This configuration imparts distinct steric and electronic characteristics, making it a versatile scaffold for designing novel bioactive molecules. The presence of the azabicyclo group enhances the compound's rigidity, which can be exploited to optimize binding interactions with biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds for therapeutic purposes. The bicyclic structure of 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline aligns well with this trend, as heterocycles are known to exhibit a wide range of biological activities. Studies have demonstrated that such compounds can interact with various enzymes and receptors, making them promising candidates for treating a multitude of diseases.

One of the most compelling aspects of 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline is its potential as a lead compound in the synthesis of targeted therapeutics. The azabicyclo moiety can serve as a pharmacophore, facilitating the design of molecules with enhanced selectivity and potency. For instance, modifications at the methylaniline substituent can fine-tune the pharmacokinetic properties of the compound, improving its bioavailability and therapeutic efficacy.

The compound's unique structural features also make it an attractive candidate for computational studies and molecular modeling. These approaches can help elucidate its interactions with biological targets at an atomic level, providing insights into its mechanism of action. Such detailed understanding is crucial for optimizing drug candidates and reducing the risk of off-target effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the azabicyclo core with high precision. These methodologies not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The structural motifs present in 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline make it a potential candidate for inhibiting key enzymes like kinases and proteases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against these targets, warranting further investigation.

In addition to its potential therapeutic applications, 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline may also find utility in other areas of research, such as chemical biology and material science. Its unique structure provides a platform for exploring novel chemical reactions and functional materials derived from heterocyclic compounds.

The synthesis and characterization of this compound have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided detailed insights into its molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical development.

The future prospects for 5-{2-azabicyclo[2.2.1]heptan-2-yl}-2-methylaniline are promising, with ongoing research aimed at expanding its chemical space and exploring new biological functions. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this field, leading to the discovery of novel therapeutic agents based on this scaffold.

In conclusion, 5-{}{}^{}_{}{}^{}_{}{}^{}_{}{}^{}_{}{}^{}_{}{}^{}_{}{}